Cas no 877399-51-4 (Tert-butyl 4-[4-[6-amino-5-[(1R)-1-(2,6-dichloro-3-fluorophenyl)ethoxy]pyridin-3-yl]pyrazol-1-yl]piperidine-1-carboxylate)

Tert-butyl 4-[4-[6-amino-5-[(1R)-1-(2,6-dichloro-3-fluorophenyl)ethoxy]pyridin-3-yl]pyrazol-1-yl]piperidine-1-carboxylate structure
877399-51-4 structure
Product Name:Tert-butyl 4-[4-[6-amino-5-[(1R)-1-(2,6-dichloro-3-fluorophenyl)ethoxy]pyridin-3-yl]pyrazol-1-yl]piperidine-1-carboxylate
CAS No:877399-51-4
MF:C26H30Cl2FN5O3
MW:550.45250749588
MDL:MFCD18207062
CID:835663
PubChem ID:49765979
Update Time:2024-10-26

Tert-butyl 4-[4-[6-amino-5-[(1R)-1-(2,6-dichloro-3-fluorophenyl)ethoxy]pyridin-3-yl]pyrazol-1-yl]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (R)-tert-Butyl 4-(4-(6-amino-5-(1-(2,6-dichloro-3-fluorophenyl)ethoxy)pyridin-3-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate
    • ((R)-TERT-BUTYL 4-(4-(6-AMINO-5-(1-(2,6-DICHLORO-3-FLUOROPHENYL)ETHOXY)PYRIDIN-3-YL)-1H-PYRAZOL-1-YL)PIPERIDINE-1-CARBOXYLATE)
    • (R)-TERT-BUTYL 4-(4-(6-AMINO-5-(1-(2,6-DICHLORO-3-FLUOROPHENYL)ETHOXY)PYRIDIN-3-YL)-1H-PYRAZOL-1-YL)PIPERIDINE-1-CARBOX...
    • 1-Piperidinecarboxylic acid, 4-[4-[6-amino-5-[(1R)-1-(2,6-dichloro-3-fluorophenyl)ethoxy]-3-pyridinyl] -1H-pyrazol-1-yl]-,
    • 1-Piperidinecarboxylic acid, 4-[4-[6-amino-5-[(1R)-1-(2,6-dichloro-3-fluorophenyl)ethoxy]-3-py...
    • 1-Piperidinecarboxylic acid,4-[4-[6-amino-5-[(1R)-1-(2,6-dichloro-3-fluorophenyl)ethoxy]-3-pyridinyl]-1H-pyrazol-1-yl]-, 1,
    • tert-butyl 4-(4-(6-amino-5-((R)-1-(2,6-dichloro-3-fluorophenyl)ethoxy)pyridin-3-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate
    • tert-butyl 4-[4-[6-amino-5-[(1R)-1-(2,6-dichloro-3-fluorophenyl)ethoxy]pyridin-3-yl]pyrazol-1-yl]piperidine-1-carboxylate
    • C26H30Cl2FN5O3
    • AK142204
    • QDGJKKNXEBCNJI-OAHLLOKOSA-N
    • 4-[4-[6-Amino-5-[[(R)-1-(2,6-dichloro-3-fluorophenyl)ethyl]oxy]pyridin-3-yl]pyrazol-1-yl]piperidine-1-carboxylic acid tert-butyl ester
    • ZIN
    • 1,1-Dimethylethyl 4-[4-[6-amino-5-[(1R)-1-(2,6-dichloro-3-fluorophenyl)ethoxy]-3-pyridinyl]-1H-pyrazol-1-yl]-1-piperidinecarboxylate (ACI)
    • 4-(4-{6-amino-5-[(R)-1-(2,6-dichloro-3-fluoro-phenyl)-ethoxy]-pyridin-3 -yl}-pyrazol-1-yl)-piperidine-1-carboxylic acid tert-butyl ester
    • 4-(4-{6-amino-5-[(R)-1-(2,6-dichloro-3-fluoro-phenyl)-ethoxy]-pyridin-3-yl}-pyrazol-1-yl)-piperidine-1-carboxylic acid tert-butyl ester
    • MFCD18207062
    • 1,1-Dimethylethyl 4-[4-[6-amino-5-[(1R)-1-(2,6-dichloro-3-fluorophenyl)ethoxy]-3-pyridinyl]-1H-pyrazol-1-yl]-1-piperidinecarboxylate
    • DTXSID70678513
    • SCHEMBL1902039
    • DS-7500
    • 877399-51-4
    • 5R7WMG535E
    • 1-Piperidinecarboxylic acid, 4-[4-[6-amino-5-[(1R)-1-(2,6-dichloro-3-fluorophenyl)ethoxy]-3-pyridinyl]-1H-pyrazol-1-yl]-, 1,1-dimethylethyl ester
    • AKOS022174972
    • AC-27052
    • tert-Butyl 4-(4-(6-aMino-5-(1-(2,6-dichloro-3-fluorophenyl)ethoxy)pyridin-3-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate, (R)-
    • tert-Butyl 4-(4-{6-amino-5-[(1R)-1-(2,6-dichloro-3-fluorophenyl)ethoxy]pyridin-3-yl}-1H-pyrazol-1-yl)piperidine-1-carboxylate
    • F30002
    • CS-M0269
    • (R)-tert-Butyl4-(4-(6-amino-5-(1-(2,6-dichloro-3-fluorophenyl)ethoxy)pyridin-3-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate
    • Tert-butyl 4-[4-[6-amino-5-[(1R)-1-(2,6-dichloro-3-fluorophenyl)ethoxy]pyridin-3-yl]pyrazol-1-yl]piperidine-1-carboxylate
    • MDL: MFCD18207062
    • Inchi: 1S/C26H30Cl2FN5O3/c1-15(22-19(27)5-6-20(29)23(22)28)36-21-11-16(12-31-24(21)30)17-13-32-34(14-17)18-7-9-33(10-8-18)25(35)37-26(2,3)4/h5-6,11-15,18H,7-10H2,1-4H3,(H2,30,31)/t15-/m1/s1
    • InChI Key: QDGJKKNXEBCNJI-OAHLLOKOSA-N
    • SMILES: O(C1C(N)=NC=C(C2C=NN(C3CCN(C(=O)OC(C)(C)C)CC3)C=2)C=1)[C@@H](C1C(Cl)=CC=C(F)C=1Cl)C

Computed Properties

  • Exact Mass: 549.17100
  • Monoisotopic Mass: 549.1709734g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 7
  • Complexity: 769
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95.5
  • XLogP3: 5

Experimental Properties

  • Melting Point: 150℃
  • PSA: 95.50000
  • LogP: 7.20430

Tert-butyl 4-[4-[6-amino-5-[(1R)-1-(2,6-dichloro-3-fluorophenyl)ethoxy]pyridin-3-yl]pyrazol-1-yl]piperidine-1-carboxylate Security Information

Tert-butyl 4-[4-[6-amino-5-[(1R)-1-(2,6-dichloro-3-fluorophenyl)ethoxy]pyridin-3-yl]pyrazol-1-yl]piperidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM103418-100mg
(R)-tert-Butyl 4-(4-(6-amino-5-(1-(2,6-dichloro-3-fluorophenyl)ethoxy)pyridin-3-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate
877399-51-4 95+%
100mg
$501 2021-08-06
Chemenu
CM103418-250mg
(R)-tert-Butyl 4-(4-(6-amino-5-(1-(2,6-dichloro-3-fluorophenyl)ethoxy)pyridin-3-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate
877399-51-4 95+%
250mg
$747 2021-08-06
Chemenu
CM103418-1g
(R)-tert-Butyl 4-(4-(6-amino-5-(1-(2,6-dichloro-3-fluorophenyl)ethoxy)pyridin-3-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate
877399-51-4 95+%
1g
$2002 2021-08-06
Chemenu
CM103418-250mg
(R)-tert-Butyl 4-(4-(6-amino-5-(1-(2,6-dichloro-3-fluorophenyl)ethoxy)pyridin-3-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate
877399-51-4 95%+
250mg
$*** 2023-05-29
Chemenu
CM103418-1g
(R)-tert-Butyl 4-(4-(6-amino-5-(1-(2,6-dichloro-3-fluorophenyl)ethoxy)pyridin-3-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate
877399-51-4 95%+
1g
$*** 2023-05-29
abcr
AB457910-250 mg
(R)-tert-Butyl 4-(4-(6-amino-5-(1-(2,6-dichloro-3-fluorophenyl)ethoxy)pyridin-3-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate; .
877399-51-4
250MG
€1,120.60 2023-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
R21270-100mg
(R)-tert-butyl 4-(4-(6-amino-5-(1-(2,6-dichloro-3-fluorophenyl)ethoxy)pyridin-3-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate
877399-51-4
100mg
¥2606.0 2021-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
R21270-1g
(R)-tert-butyl 4-(4-(6-amino-5-(1-(2,6-dichloro-3-fluorophenyl)ethoxy)pyridin-3-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate
877399-51-4
1g
¥10406.0 2021-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
R21270-250mg
(R)-tert-butyl 4-(4-(6-amino-5-(1-(2,6-dichloro-3-fluorophenyl)ethoxy)pyridin-3-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate
877399-51-4
250mg
¥4166.0 2021-09-04
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
R898506-1g
(R)-tert-Butyl 4-(4-(6-amino-5-(1-(2,6-dichloro-3-fluorophenyl)ethoxy)pyridin-3-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate
877399-51-4 97%
1g
8,645.40 2021-05-17

Tert-butyl 4-[4-[6-amino-5-[(1R)-1-(2,6-dichloro-3-fluorophenyl)ethoxy]pyridin-3-yl]pyrazol-1-yl]piperidine-1-carboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  2 h, rt
Reference
Development and biological investigations of hypoxia-sensitive prodrugs of the tyrosine kinase inhibitor crizotinib
Bielec, Bjoern; et al, Bioorganic Chemistry, 2020, 99,

Production Method 2

Reaction Conditions
1.1 Reagents: Cesium carbonate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,2-Dimethoxyethane ,  Water ;  3 h, 90 °C
Reference
Structure Based Drug Design of Crizotinib (PF-02341066), a Potent and Selective Dual Inhibitor of Mesenchymal-Epithelial Transition Factor (c-MET) Kinase and Anaplastic Lymphoma Kinase (ALK)
Cui, J. Jean; et al, Journal of Medicinal Chemistry, 2011, 54(18), 6342-6363

Production Method 3

Reaction Conditions
1.1 Reagents: Potassium fluoride ,  Polyethylene glycol lauryl ether Catalysts: Triphenylphosphine ,  Tetrabutylammonium chloride ,  Cuprous iodide ,  2604409-93-8 Solvents: Water ;  24 h, 55 - 60 °C
Reference
Mild and Robust Stille Reactions in Water using Parts Per Million Levels of a Triphenylphosphine-Based Palladacycle
Takale, Balaram S.; et al, Angewandte Chemie, 2021, 60(8), 4158-4163

Production Method 4

Reaction Conditions
1.1 Reagents: Chloro(1-methylethyl)magnesium Solvents: Tetrahydrofuran ;  -10 °C; 2 h, rt
1.2 -
2.1 Reagents: Cesium carbonate Catalysts: Tetrabutylammonium bromide ,  Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: Toluene ,  Water ;  6 h, 80 °C
Reference
Improved synthesis of crizotinib
Zhang, Guang-yan; et al, Zhongguo Yaowu Huaxue Zazhi, 2014, 24(6), 445-449

Production Method 5

Reaction Conditions
1.1 Reagents: Chloro(1-methylethyl)magnesium Solvents: Tetrahydrofuran ;  255 min, -10 °C; -10 °C → 20 °C; 1 h, 20 °C
1.2 Solvents: Tetrahydrofuran ;  105 min, 20 - 30 °C; 9 h, 25 °C
2.1 Reagents: Cesium carbonate Catalysts: Tetrabutylammonium bromide ,  [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Toluene ,  Water ;  22 °C; 22 °C → 70 °C; 4.5 h, 70 °C
Reference
Fit-for-Purpose Development of the Enabling Route to Crizotinib (PF-02341066)
de Koning, Pieter D.; et al, Organic Process Research & Development, 2011, 15(5), 1018-1026

Production Method 6

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  12 h, rt
Reference
Reactive oxygen species (ROS)-sensitive prodrugs of the tyrosine kinase inhibitor crizotinib
Bielec, Bjoern ; et al, Molecules, 2020, 25(5),

Production Method 7

Reaction Conditions
1.1 Reagents: Methylamine Solvents: Ethanol ;  20 min, rt
Reference
Ortho-substituent effect promoted rapid cleavage of amide C-N bond under mild conditions
Wang, Peng; et al, Research on Chemical Intermediates, 2014, 40(8), 2935-2943

Production Method 8

Reaction Conditions
1.1 Reagents: Cesium carbonate Catalysts: Palladium diacetate ,  Phosphine, bis(1,1-dimethylethyl)methyl-, tetrafluoroborate(1-) (1:1) Solvents: 1,4-Dioxane ;  18 h, 120 °C
Reference
Heterocyclic Allylsulfones as Latent Heteroaryl Nucleophiles in Palladium-Catalyzed Cross-Coupling Reactions
Markovic, Tim; et al, Journal of the American Chemical Society, 2018, 140(46), 15916-15923

Production Method 9

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Heptane ,  tert-Butyl methyl ether ,  Water
2.1 Reagents: Cesium carbonate Catalysts: Tetrabutylammonium bromide ,  [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Toluene ,  Water ;  22 °C; 22 °C → 70 °C; 4.5 h, 70 °C
Reference
Fit-for-Purpose Development of the Enabling Route to Crizotinib (PF-02341066)
de Koning, Pieter D.; et al, Organic Process Research & Development, 2011, 15(5), 1018-1026

Production Method 10

Reaction Conditions
1.1 Reagents: Triphenylphosphine Solvents: Tetrahydrofuran ;  rt → 0 °C
1.2 Reagents: Diethyl azodicarboxylate ;  0 °C; 3 h, rt
2.1 Reagents: Iron ,  Hydrochloric acid Solvents: Ethanol ;  rt → reflux; 1 h, reflux
3.1 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ;  rt → 0 °C; 15 min, 0 °C
4.1 Reagents: Sodium carbonate Catalysts: Dichlorobis(triphenylphosphine)palladium Solvents: Dimethylformamide ,  Water ;  rt → 87 °C; 16 h, 87 °C; 87 °C → rt
Reference
Method for preparing c-met inhibiter PF22341066
, China, , ,

Production Method 11

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 15 min, -78 °C
1.2 10 min, -78 °C; 10 min, -78 °C; -78 °C → rt; 1 h, rt
1.3 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ;  15 min, 0 °C; 16 h, 0 °C
1.4 Reagents: Sodium bicarbonate Solvents: Dichloromethane ,  Water ;  1 h, rt
2.1 Reagents: Cesium carbonate Catalysts: Palladium diacetate ,  Phosphine, bis(1,1-dimethylethyl)methyl-, tetrafluoroborate(1-) (1:1) Solvents: 1,4-Dioxane ;  18 h, 120 °C
Reference
Heterocyclic Allylsulfones as Latent Heteroaryl Nucleophiles in Palladium-Catalyzed Cross-Coupling Reactions
Markovic, Tim; et al, Journal of the American Chemical Society, 2018, 140(46), 15916-15923

Tert-butyl 4-[4-[6-amino-5-[(1R)-1-(2,6-dichloro-3-fluorophenyl)ethoxy]pyridin-3-yl]pyrazol-1-yl]piperidine-1-carboxylate Raw materials

Tert-butyl 4-[4-[6-amino-5-[(1R)-1-(2,6-dichloro-3-fluorophenyl)ethoxy]pyridin-3-yl]pyrazol-1-yl]piperidine-1-carboxylate Preparation Products

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.